Cas no 1805229-67-7 (2-Chloro-3-methoxy-4-phenylpyridine)

2-Chloro-3-methoxy-4-phenylpyridine is a heterocyclic compound featuring a pyridine core substituted with chloro, methoxy, and phenyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxy and phenyl substituents contribute to steric and electronic modulation, facilitating selective transformations. Its well-defined molecular framework allows for precise functionalization, supporting the development of bioactive molecules. The compound’s stability under standard conditions ensures reliable handling and storage. Its versatility in cross-coupling and nucleophilic displacement reactions makes it a preferred choice for constructing complex heterocyclic systems in medicinal chemistry and material science applications.
2-Chloro-3-methoxy-4-phenylpyridine structure
1805229-67-7 structure
Product Name:2-Chloro-3-methoxy-4-phenylpyridine
CAS No:1805229-67-7
MF:C12H10ClNO
MW:219.67
CID:5076268
Update Time:2025-10-18

2-Chloro-3-methoxy-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-methoxy-4-phenylpyridine
    • Inchi: 1S/C12H10ClNO/c1-15-11-10(7-8-14-12(11)13)9-5-3-2-4-6-9/h2-8H,1H3
    • InChI Key: OZOHFNWQGUMJAV-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=CC(C2=CC=CC=C2)=C1OC

2-Chloro-3-methoxy-4-phenylpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
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2-Chloro-3-methoxy-4-phenylpyridine
1805229-67-7 95%
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$529.00 2025-02-13
Aaron
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2-Chloro-3-methoxy-4-phenylpyridine
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Additional information on 2-Chloro-3-methoxy-4-phenylpyridine

Comprehensive Analysis of 2-Chloro-3-methoxy-4-phenylpyridine (CAS No. 1805229-67-7): Properties, Applications, and Industry Trends

The compound 2-Chloro-3-methoxy-4-phenylpyridine (CAS No. 1805229-67-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyridine backbone substituted with chloro, methoxy, and phenyl groups, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C12H10ClNO, and precise structural configuration make it a subject of interest for researchers exploring drug discovery, catalysis, and material science.

In recent years, the demand for pyridine derivatives like 2-Chloro-3-methoxy-4-phenylpyridine has surged due to their role in developing small-molecule therapeutics. Industry reports highlight its potential in targeting kinase inhibitors, a hot topic in oncology research. Google Trends data reveals growing searches for "pyridine-based drug intermediates" and "chloro-methoxy phenylpyridine synthesis," reflecting its relevance in modern medicinal chemistry.

The synthesis of CAS 1805229-67-7 typically involves palladium-catalyzed cross-coupling reactions, a method frequently discussed in green chemistry forums. Researchers are optimizing protocols to reduce heavy metal residues—a key concern for API manufacturers. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Beyond pharmaceuticals, this compound's electron-rich aromatic system makes it valuable for designing OLED materials. Patent databases show increasing applications in optoelectronic devices, aligning with the global push for energy-efficient displays. Questions like "How does methoxy substitution affect pyridine reactivity?" frequently appear in academic search queries, indicating deep technical interest.

Regulatory compliance is another critical aspect. While 2-Chloro-3-methoxy-4-phenylpyridine isn't classified as hazardous under major chemical inventories, proper GMP handling ensures safety during scale-up. The compound's stability under inert atmospheres (recommended storage at 2-8°C) makes it suitable for international shipping—a frequent inquiry among chemical distributors.

Market analysts project steady growth for such fine chemicals, driven by Asia-Pacific contract research organizations. The compound's structure-activity relationship (SAR) studies are particularly valuable for fragment-based drug design, a trending approach in computational chemistry circles. Semantic search data shows rising interest in "pyridine scaffold optimization techniques."

In conclusion, 1805229-67-7 represents a compelling case study in molecular innovation. Its dual utility in life sciences and advanced materials exemplifies the convergence of interdisciplinary chemistry. As AI-assisted molecular modeling accelerates discovery, compounds like this will remain pivotal in addressing global health and sustainability challenges.

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